Cas no 54903-85-4 (3-Chloropyridine-2,6-diamine)

3-Chloropyridine-2,6-diamine is a versatile heterocyclic compound featuring both amine and chloro functional groups on a pyridine backbone. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. The presence of reactive sites at the 2,6-positions allows for selective modifications, enabling tailored derivatization for target applications. This compound exhibits stability under standard conditions, facilitating handling and storage. Its utility in cross-coupling reactions and as a building block for complex molecular architectures underscores its importance in organic and medicinal chemistry research. High purity grades are available to meet stringent industrial and laboratory requirements.

3-Chloropyridine-2,6-diamine structure

Product Name:3-Chloropyridine-2,6-diamine

CAS No:54903-85-4

MF:C₅H₆ClN₃

MW:143.574239253998

MDL:MFCD00085687

CID:1113763

PubChem ID:12263994

Update Time:2025-10-14

3-Chloropyridine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

- 3-chloro-2,6-Pyridinediamine
- 2,6-Diamino-3-chloropyridine
- 3-chloro-2,6-diaminopyridine
- 3-chloropyridine-2,6-diamine
- CS-0313987
- D87713
- 54903-85-4
- HPVYWXNJJYONCT-UHFFFAOYSA-N
- AB03196
- DTXSID30483049
- MFCD00085687
- AKOS005135911
- DA-04962
- SCHEMBL6644412
- 2,6-Pyridinediamine, 3-chloro-
- 3-Chloropyridine-2,6-diamine
- MDL： MFCD00085687
- Inchi： 1S/C5H6ClN3/c6-3-1-2-4(7)9-5(3)8/h1-2H,(H4,7,8,9)
- InChI Key： HPVYWXNJJYONCT-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(N)N=C1N

Computed Properties

Exact Mass: 143.02518
Monoisotopic Mass: 143.0250249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 98.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 64.9Å²

Experimental Properties

PSA: 64.93

3-Chloropyridine-2,6-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	143180-1g	2,6-Diamino-3-chloropyridine, 97%	54903-85-4	97%	1g	$883.00	2023-09-07
Chemenu	CM175463-1g	2,6-Diamino-3-chloropyridine	54903-85-4	95%	1g	$421	2021-08-05
Chemenu	CM175463-5g	2,6-Diamino-3-chloropyridine	54903-85-4	95%	5g	$1075	2021-08-05
Chemenu	CM175463-10g	2,6-Diamino-3-chloropyridine	54903-85-4	95%	10g	$1403	2021-08-05
Chemenu	CM175463-1g	2,6-Diamino-3-chloropyridine	54903-85-4	95%	1g	$590	2022-06-11
eNovation Chemicals LLC	D408525-2g	3-Chloro-pyridine-2,6-diamine	54903-85-4	95%	2g	$1260	2024-08-03
TRC	C596415-10mg	3-Chloropyridine-2,6-diamine	54903-85-4		10mg	$ 50.00	2022-06-06
TRC	C596415-50mg	3-Chloropyridine-2,6-diamine	54903-85-4		50mg	$ 135.00	2022-06-06
TRC	C596415-100mg	3-Chloropyridine-2,6-diamine	54903-85-4		100mg	$ 210.00	2022-06-06
Aaron	AR00DJTM-100mg	3-chloro-2,6-diaminopyridine	54903-85-4	95%	100mg	$88.00	2023-12-15